3-[(4-chloroanilino)methylene]-2-benzofuran-1(3H)-one
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Overview
Description
Scientific Research Applications
Crystal Structure and Synthesis
Synthesis and Structural Analysis : The synthesis of compounds related to benzofuran derivatives, such as 2-Chloroethyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate, demonstrates the structural complexity and potential for diverse chemical modifications in benzofuran compounds. These structures are stabilized by interactions like aromatic π–π interactions and C—H⋯π interactions, which are crucial for understanding their reactivity and potential applications (Choi et al., 2009).
Crystallographic Studies : The crystal structure of compounds like Methyl 2-(5-chloro-3-methylsulfinyl-1-benzofuran-2-yl)acetate reveals how the molecular arrangement, including aromatic π–π interactions and hydrogen bonding, influences the stability and reactivity of these molecules. Such studies are fundamental to designing benzofuran derivatives for various applications (Choi et al., 2008).
Potential in Medical Imaging
- PET Probe Development : A derivative of benzofuran, specifically (Z)-2-((1H-Indazol-3-yl)methylene)-6-[¹¹C]methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one, has been developed as a potential PET probe for imaging the enzyme PIM1. This application signifies the role of benzofuran derivatives in advanced medical imaging and diagnostics (Gao et al., 2013).
Advanced Material Applications
- Optical Properties in Aurone Derivatives : Aurone derivatives of benzofuran, like Z-2-[(4-N,N-dimethylaminophenyl)methylene] benzofuran-3-one, show significant two-photon excited fluorescence properties. These findings suggest potential applications in materials science, especially in fields requiring specific optical properties (Ma et al., 2013).
Future Directions
Benzofuran compounds, such as 3-[(4-chloroanilino)methylene]-2-benzofuran-1(3H)-one, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications . Future research may focus on exploring these applications further.
Properties
IUPAC Name |
3-[(4-chlorophenyl)iminomethyl]-2-benzofuran-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClNO2/c16-10-5-7-11(8-6-10)17-9-14-12-3-1-2-4-13(12)15(18)19-14/h1-9,18H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDIDMQYRIDINCA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(OC(=C2C=C1)O)C=NC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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